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Compound of Interest

Compound Name: 2-lodophenol

Cat. No.: B132878

Essential Safety and Handling Guide for 2-
lodophenol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-lodophenol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Chemical Safety and Hazard Information

2-lodophenol is a hazardous substance that requires careful handling to prevent exposure. It
is harmful if swallowed, inhaled, or comes into contact with skin.[1][2][3][4] It is known to cause
serious eye irritation, skin irritation, and may lead to respiratory irritation.[1][2][3][4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-lodophenol.
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Property Value Citation(s)
Molecular Formula CeHsIO [1112]
Molecular Weight 220.01 g/mol [1][2]
Appearance Brown-wh.ite—cream to light o
brown solid

Melting Point 37 -43°C (98.6 - 109.4 °F) [2]

Boiling Point 186 - 187 °C (366.8 - 368.6 °F)  [2]

Flash Point > 95 °C (> 203.00 °F) [1]
Incompatibilities Strong oxidizing agents [11[2]

Irritating and toxic fumes and
N gases, including carbon
Hazardous Decomposition ] o [1112][5]
monoxide, carbon dioxide, and

hydrogen iodide.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is mandatory for the safe handling of 2-
lodophenol.

Engineering Controls and Preparation

o Ventilation: All handling of 2-lodophenol must be conducted inside a certified chemical fume
hood to minimize inhalation exposure.[2][5]

 Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in proper working order.[6]

o Spill Kit: A spill kit containing appropriate absorbent materials should be available in the
immediate work area.

Personal Protective Equipment (PPE)
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A comprehensive PPE regimen is required to prevent skin, eye, and respiratory exposure.

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166.[5] A face shield
should be worn in situations where splashing is a possibility.[7]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves, such as nitrile rubber.[2][3] Gloves
must be inspected before use.[3]

o Protective Clothing: A lab coat, long-sleeved garments, and closed-toe shoes are
mandatory.[8] For tasks with a higher risk of splash, a chemical-resistant apron made of
butyl rubber or neoprene is recommended.[8]

o Respiratory Protection: If there is a risk of generating dust or if work is performed outside a
fume hood, a respirator is required.[1][5] A respiratory protection program compliant with
OSHA 29 CFR 1910.134 or European Standard EN 149 must be followed.[1][5] A dust mask
(type N95 or equivalent) can be used for solid particulates.

Chemical Handling Protocol

e Avoid Contamination: Avoid breathing any dust, vapor, mist, or gas from 2-lodophenol.[1][5]
Direct contact with the skin and eyes must be prevented.[1][5]

e Weighing and Transfer:
o Perform all weighing and transfers within a chemical fume hood.
o Use a spatula for handling the solid material to minimize dust generation.
o Keep the container tightly closed when not in use.[1][5]

e Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete.[5]

Spill and Emergency Procedures
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e Small Spills:
o Evacuate the immediate area if necessary.
o Wearing appropriate PPE, carefully sweep or vacuum the spilled material.[1][5]

o Place the collected material into a suitable, labeled container for hazardous waste
disposal.[1][5]

e Personal Exposure:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
attention.[1]

o Skin Contact: Remove all contaminated clothing and shoes immediately.[1] Flush the
affected skin area with plenty of water for at least 15 minutes.[1] Seek medical attention.[1]

o Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[1]

o Ingestion: Do not induce vomiting. Wash the mouth out with water and seek immediate
medical attention.[1]

Waste Disposal Plan

o Hazardous Waste: All unused 2-lodophenol and any materials contaminated with it (e.g.,
gloves, absorbent pads, containers) are to be considered hazardous waste.[2]

» Containerization: Collect waste in a designated, properly labeled, and sealed container.

» Disposal: Dispose of all waste in accordance with federal, state, and local environmental
regulations.[1][2] Do not dispose of it down the drain.[2]

Experimental Workflow and Logic Diagram

The following diagram illustrates the logical workflow for the safe handling of 2-lodophenol,
from initial preparation to final disposal.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-lodophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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